2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methylpyrimidine

• IUPAC Name: 3,5-dimethyl-4-[[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C15H21N5O/c1-11-4-5-16-15(17-11)20-8-6-19(7-9-20)10-14-12(2)18-21-13(14)3/h4-5H,6-10H2,1-3H3
• InChI Key: OPDHCNMUEKYCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCN(CC2)CC3=C(ON=C3C)C
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

The compound “2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methylpyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and an oxazole ring.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms, and an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the oxazole ring might undergo reactions at the carbon between the oxygen and nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar oxazole ring might increase its solubility in polar solvents.

Future Directions

The compound could potentially be investigated for its biological activities, given the known activities of other compounds containing oxazole rings.

Mechanism of Action

Target of Action

The primary targets of the compound “2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-4-methylpyrimidine” are currently unknown. This compound is a derivative of oxazole, a heterocyclic compound that has been found to exhibit a wide spectrum of biological activities .

Mode of Action

Oxazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . The specific interactions and resulting changes for this compound would depend on its specific targets.

Biochemical Pathways

Oxazole derivatives are known to affect a variety of biochemical pathways depending on their specific targets . Once the targets of this compound are identified, the affected pathways and their downstream effects can be better understood.